2-Chloro-4-fluoro-3-(trifluoromethyl)benzoic acid

• IUPAC Name: 2-chloro-4-fluoro-3-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3ClF4O2/c9-6-3(7(14)15)1-2-4(10)5(6)8(11,12)13/h1-2H,(H,14,15)
• InChI Key: DYKCBVBQAZDDST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)O)Cl)C(F)(F)F)F
• Molecular Formula: C8H3ClF4O2
• Molecular Weight: 242.55 g/mol
• CAS No.: 1001390-98-2

Description

2-Chloro-4-fluoro-3-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H3ClF4O2 and its molecular weight is 242.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Directed Lithiation of Unprotected Benzoic Acids

Bennetau et al. (1995) researched the directed lithiation of unprotected benzoic acids, including those with chloro and fluoro groups, like 2-Chloro-4-fluoro-3-(trifluoromethyl)benzoic acid. They found that these compounds can undergo hydrogen/metal exchange at specific positions, allowing for the development of benzoic acids with various functionalities (Bennetau, Mortier, Moyroud, & Guesnet, 1995).

Structure-Metabolism Relationships

Ghauri et al. (1992) studied the structure-metabolism relationships of substituted benzoic acids, including this compound. They explored the molecular properties and metabolic fate of these compounds in rats, focusing on glucuronidation and glycine conjugation reactions (Ghauri, Blackledge, Glen, Sweatman, Lindon, Beddell, Wilson, & Nicholson, 1992).

Synthesis of Soluble Fluoro-Polyimides

Xie et al. (2001) synthesized soluble fluoro-polyimides using a fluorine-containing aromatic diamine derived from this compound. These polyimides exhibit excellent thermal stability and high hygrothermal stability, making them useful in various industrial applications (Xie, Liu, Zhou, Zhang, He, & Yang, 2001).

Organometallic Methods for Functionalization

Schlosser (2005) discussed the use of organometallic methods for functionalizing aromatic and heterocyclic substrates, including those containing fluorine and trifluoromethyl groups like this compound. This approach aids in developing new compounds for potential therapeutic or pesticidal activity (Schlosser, 2005).

Photoassisted Dehalogenation and Mineralization

Hidaka et al. (2008) investigated the photoassisted dehalogenation and mineralization of chloro/fluoro-benzoic acid derivatives. They observed that while dechlorination occurs readily, defluorination is more challenging due to the stronger C-F bond. These findings have implications for environmental remediation strategies (Hidaka, Honjou, Koike, Mitsutsuka, Oyama, & Serpone, 2008).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-4-fluoro-3-(trifluoromethyl)benzoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . Moreover, the compound’s efficacy could be influenced by factors such as the concentration of the compound and its targets, the presence of competing molecules, and the specific characteristics of the biological environment.

Synthesis routes and methods

Procedure details

A solution of potassium fluoride (0.367 g, 9.55 mmol) in water (15 ml) was added to a solution of 2-chloro-4-fluoro-3-(trifluoromethyl)-5-(trimethylsilyl)benzoic acid (1 g, 3.18 mmol) in tetrahydrofuran (50 ml) and the mixture was stirred at 100° C. overnight. An additional aliquot of water (15 ml) and potassium fluoride (0.370 g, 9.62 mmol) was added and heating at 100° C. was continued for a further 4 hrs. The tetrahydrofuran was evaporated in vacuo and replaced with enough dimethylformamide to dissolve all solids. The mixture was heated overnight at 100° C. but starting material still remained so more potassium fluoride (0.367 g, 9.55 mmol) was added and heating at 100° C. continued for 7 days. At this stage almost all of the starting material had disappeared so the reaction was evaporated to dryness under vacuum and taken up in 2N aqueous hydrogen chloride (75 ml) and diethyl ether (50 ml). The aqueous layer was separated and extracted with more diethyl ether (2×50 ml) and then the combined organic fractions were dried over sodium sulphate and evaporated to give crude product as a white solid. This was purified by recrystallisation from toluene to give pure 2-chloro-4-fluoro-3-(trifluoromethyl)benzoic acid (0.566 g) as a white solid.